N-methyl-N-[(2-piperidin-1-ylpyridin-4-yl)methyl]amine

• IUPAC Name: N-methyl-1-(2-piperidin-1-ylpyridin-4-yl)methanamine
• InChI: InChI=1S/C12H19N3/c1-13-10-11-5-6-14-12(9-11)15-7-3-2-4-8-15/h5-6,9,13H,2-4,7-8,10H2,1H3
• InChI Key: CPEUGLUNQVAGDV-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=NC=C1)N2CCCCC2
• Molecular Formula: C12H19N3
• DSSTOX Substance ID: DTXSID30591279
• Molecular Weight: 205.30 g/mol
• CAS No.: 879896-58-9

Description

“N-methyl-N-[(2-piperidin-1-ylpyridin-4-yl)methyl]amine” is a chemical compound with the formula C₁₂H₁₉N₃. It is used in various laboratory applications.

Synthesis Analysis

The synthesis of “this compound” and its derivatives has been studied in the context of their arrangement in the interlayer space of zirconium sulfophenylphosphonate. The intercalated molecules were placed between SO 3 H groups of the host layers.

Molecular Structure Analysis

The molecular formula of “this compound” is C₁₂H₁₉N₃. Its molecular weight is 205.305 g/mol.

Physical and Chemical Properties Analysis

“this compound” is a compound with the molecular formula C₁₂H₁₉N₃. Its molecular weight is 205.305 g/mol.

Scientific Research Applications

DNA Strand Breakage

Piperidine, a secondary amine similar to N-methyl-N-[(2-piperidin-1-ylpyridin-4-yl)methyl]amine, is known for its use in DNA sequencing. It creates DNA strand breaks at sites of damaged bases, identifying 'alkali-labile lesions' in DNA. A study confirmed the mechanism proposed by Maxam and Gilbert, where piperidine dislodges a formamido-pyrimidine structure from the ribose moiety in DNA. Notably, tertiary amines like N-methylpiperidine do not catalyze strand breaks in alkylated DNA, suggesting a specific action of secondary amines in this context (Mattes et al., 1986).

Synthesis of α- and β-Substituted N-Heterocycles

A study highlighted the direct alkylation of secondary amines adjacent to nitrogen, which opened new routes for synthesizing α- and β-alkylated N-heterocycles. Piperidine was mentioned as a product in these reactions, showcasing a method for the atom-economic synthesis of various N-heterocycles, including α-alkylated piperidine and others (Payne et al., 2013).

Enantioselective Amine α-Functionalization

Another research focused on the enantioselective functionalization of α-methylene C–H bonds in saturated aza-heterocycles like piperidine. This process is crucial in drug discovery, as these N-heterocycles are commonly found in bioactive compounds. The study introduced a method for the enantioselective α-C–H coupling of a range of amines, including piperidine, for the synthesis of α-arylated amines (Jain et al., 2016).

N-Methyl- and N-Alkylamines Synthesis

A study reported on the synthesis of N-methyl- and N-alkylamines, which are significant in various scientific and industrial applications. Using nitrogen-doped, graphene-activated nanoscale Co3O4-based catalysts, this method allowed for the synthesis of various N-methyl- and N-alkylamines, including amino acid derivatives and existing drug molecules (Senthamarai et al., 2018).

Analysis of Aliphatic Amines in Water

A significant research effort was dedicated to the analysis of aliphatic amines, including piperidine, in waste and surface water. This study developed methods for determining the presence of these amines at sub-ppb levels, which is crucial for environmental monitoring and water quality assessment (Sacher et al., 1997).

Safety and Hazards

“N-methyl-N-[(2-piperidin-1-ylpyridin-4-yl)methyl]amine” is classified as an irritant. It is recommended to handle this compound with appropriate safety measures.